molecular formula C13H15NO3 B4178859 methyl 1-benzoylprolinate CAS No. 5493-38-9

methyl 1-benzoylprolinate

Cat. No. B4178859
CAS RN: 5493-38-9
M. Wt: 233.26 g/mol
InChI Key: GRUFYHVNHYLZEX-UHFFFAOYSA-N
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Description

Methyl 1-benzoylprolinate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 1-benzoylprolinate is 233.10519334 g/mol and the complexity rating of the compound is 297. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 359560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 1-benzoylprolinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 1-benzoylprolinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5493-38-9

Product Name

methyl 1-benzoylprolinate

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

methyl 1-benzoylpyrrolidine-2-carboxylate

InChI

InChI=1S/C13H15NO3/c1-17-13(16)11-8-5-9-14(11)12(15)10-6-3-2-4-7-10/h2-4,6-7,11H,5,8-9H2,1H3

InChI Key

GRUFYHVNHYLZEX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCCN1C(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Benzoyl chloride (1.40 mL, 12.1 mmol) was added in a dropwise manner to a mixture of L-proline methyl ester hydrochloride (2.00 g, 12.1 mmol) and Et3N (4.20 mL, 30.2 mmol) in CH2Cl2 (40 mL) and the resulting mixture stirred overnight at rt. The mixture was concentrated in vacuo and the residue treated with water and extracted with EtOAc and the combined extracts dried over Na2SO4. Concentration left a residue which was loaded onto a silica gel column and eluted with MeOH/CH2Cl2 which allowed for isolation of 2.76 g (94%) of the title compound as a white solid. MS(ES): (M+1)+ 234.2 m/z.
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1.4 mL
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2 g
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4.2 mL
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40 mL
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Synthesis routes and methods II

Procedure details

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